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Compound Name: Isobutyl formate

Cat. No.: B1584813 Get Quote

Isobutyl Formate: A Technical Safety and Handling
Guide
Introduction

Isobutyl formate (CAS No. 542-55-2) is a colorless ester characterized by a sweet, fruity, and

rum-like aroma.[1] Widely utilized in the flavor, fragrance, and solvent industries, its high

volatility and flammability necessitate a thorough understanding of its safety profile and

handling requirements. This guide provides an in-depth overview of the safety data, handling

precautions, and emergency procedures for isobutyl formate, tailored for researchers,

scientists, and professionals in drug development and other technical fields.

Chemical and Physical Properties
A summary of the key physical and chemical properties of isobutyl formate is presented

below. This data is essential for understanding its behavior under various laboratory and

industrial conditions.
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Property Value

CAS Number 542-55-2[2][3][4]

Molecular Formula C₅H₁₀O₂[1][5]

Molecular Weight 102.13 g/mol [6][7]

Appearance Colorless to light yellow liquid[2][7][8]

Boiling Point 98-99 °C[3][9]

Melting Point -96 °C[3][7]

Flash Point 10 °C (50 °F)[2][3][10]

Autoignition Temperature 320 °C (608 °F)[2][3]

Density 0.885 g/mL at 25 °C[5]

Vapor Pressure 40.1 mmHg at 25 °C[7][10]

Explosive Limits 1.7% (Lower), 8.0% (Upper)[2][3]

Solubility
Limited solubility in water; soluble in most

organic solvents[1]

Hazard Identification and Classification
Isobutyl formate is classified as a hazardous substance. The primary dangers are associated

with its flammability and its potential to cause irritation.

GHS Classification:

Flammable Liquids: Category 2 (H225: Highly flammable liquid and vapour)[3][4][8][9]

Eye Irritation: Category 2/2A (H319: Causes serious eye irritation)[3][4][8][9]

Specific Target Organ Toxicity (Single Exposure): Category 3 (H335: May cause respiratory

irritation)[4][8][9]

Hazard Statements:
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H225: Highly flammable liquid and vapour.[4][9]

H319: Causes serious eye irritation.[4][9]

H335: May cause respiratory irritation.[4][9]

Signal Word: Danger[8][9]

Toxicological Data
The toxicological properties of isobutyl formate have not been fully investigated.[2] However,

available data indicates moderate toxicity upon ingestion.

Metric Value Species

LD50 (Oral) 3064 mg/kg[2] Rabbit

Carcinogenicity: Isobutyl formate is not listed as a carcinogen by ACGIH, IARC, NTP, or

California Proposition 65.[2]

Primary Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.[2][11]

Exposure Controls and Personal Protection
While no official occupational exposure limits have been established for isobutyl formate, safe

work practices should always be followed to minimize exposure.[11]

Engineering Controls
Ventilation: Use in a well-ventilated area.[2] Where possible, enclose operations and use

local exhaust ventilation at the site of chemical release to keep airborne concentrations low.

[11]

Ignition Source Control: Use explosion-proof electrical, ventilating, and lighting equipment.[4]

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.[3][9] Eye wash

fountains should be available in the immediate work area.[11]

Skin Protection: Wear chemical-resistant gloves (inspect before use) and protective clothing.

[9] Flame-retardant antistatic protective clothing is recommended.[9] Emergency shower

facilities should be provided where skin contact is possible.[11]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to ensure safety.

Safe Handling Protocols
Keep the substance away from heat, sparks, open flames, and other ignition sources.[9] No

smoking is permitted in handling areas.[9][11]

Ground and bond containers during material transfer to prevent static discharge.[2][11]

Use only non-sparking tools.[11]

Avoid contact with eyes, skin, and clothing.[2]

Avoid inhalation of vapor or mist.[9]

Wash hands and skin thoroughly after handling.[2]

Do not eat, smoke, or drink in areas where the chemical is handled or stored.[11]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][11]

Keep away from incompatible substances such as oxidizing agents, acids, and bases.[2]

Emergency and First Aid Procedures
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The following protocols outline the immediate actions to be taken in the event of an emergency.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[9] Seek medical attention.[2]

Skin Contact: Remove all contaminated clothing immediately.[3] Flush skin with plenty of

water for at least 15 minutes.[2] Get medical aid if irritation develops or persists.[2]

Inhalation: Move the victim to fresh air immediately.[2] If breathing is difficult, provide oxygen.

Call a poison center or doctor if you feel unwell.[9]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[2] Do not

induce vomiting. Never give anything by mouth to an unconscious person.[2] Seek

immediate medical attention.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[2][9] Water may be ineffective in extinguishing the fire but can be used to cool fire-

exposed containers.[2]

Specific Hazards: The substance is a highly flammable liquid and vapor.[2][9] Vapors are

heavier than air and may travel to a source of ignition and flash back.[2][6] Containers may

build up pressure and explode if exposed to heat.[2]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH approved (or equivalent), and full protective gear.[2][6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[9] Use personal protective

equipment as outlined in Section 4.2.[9] Eliminate all sources of ignition.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[9]
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Containment and Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal.[2][6] Use clean, non-sparking tools to

collect the absorbed material.[6][7]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for handling isobutyl formate, from initial

preparation to emergency response.
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Caption: Logical workflow for isobutyl formate safety procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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